Cyclo(Ac-cys-asn-dmt-amf-gly-asp-cys)
Description
Cyclo(Ac-Cys-Asn-Dmt-AmF-Gly-Asp-Cys) is a cyclic octapeptide featuring a unique sequence of residues, including acetylated cysteine (Ac-Cys), asparagine (Asn), dimethyltryptophan (Dmt), an unspecified residue (AmF), glycine (Gly), aspartic acid (Asp), and a terminal cysteine. The inclusion of Dmt, a hydrophobic residue, may influence membrane permeability or receptor interactions.
Properties
Molecular Formula |
C34H47N9O12S3 |
|---|---|
Molecular Weight |
870 g/mol |
IUPAC Name |
6-acetamido-20-[[4-(aminomethyl)phenyl]methyl]-3-(2-amino-2-oxoethyl)-14-(carboxymethyl)-24,24-dimethyl-2,5,13,16,19,22-hexaoxo-8,9,25-trithia-1,4,12,15,18,21-hexazabicyclo[21.3.0]hexacosane-11-carboxylic acid |
InChI |
InChI=1S/C34H47N9O12S3/c1-16(44)38-22-13-57-58-14-23(33(54)55)42-29(50)20(10-26(47)48)39-25(46)12-37-28(49)19(8-17-4-6-18(11-35)7-5-17)40-31(52)27-34(2,3)56-15-43(27)32(53)21(9-24(36)45)41-30(22)51/h4-7,19-23,27H,8-15,35H2,1-3H3,(H2,36,45)(H,37,49)(H,38,44)(H,39,46)(H,40,52)(H,41,51)(H,42,50)(H,47,48)(H,54,55) |
InChI Key |
IHTQUFFCUYSOIH-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)NC1CSSCC(NC(=O)C(NC(=O)CNC(=O)C(NC(=O)C2C(SCN2C(=O)C(NC1=O)CC(=O)N)(C)C)CC3=CC=C(C=C3)CN)CC(=O)O)C(=O)O |
Synonyms |
cyclo(Ac-Cys-Asn-Dmt-Amf-Gly-Asp-Cys) L 367073 L-367,073 MK 0852 MK 852 MK-0852 MK-852 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Size and Complexity : The target compound’s octapeptide structure allows for greater conformational diversity compared to smaller diketopiperazines.
- Functional Groups : Acetylation and dimethylation (Dmt) may enhance stability or target specificity relative to simpler cyclic dipeptides.
Implications for Target Compound :
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